5-Chloro-2-(4-methylhexahydro-1H-1,4-diazepine-1-yl)benzoxazole
Cat. No. B8450005
M. Wt: 265.74 g/mol
InChI Key: FRAOQOYOEZWXQL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06333328B1
Procedure details
5-Chloro-2-mercaptobenzoxazole (1 g) was dissolved in toluene (50 ml), N-methylhomopiperazine (3.3 ml) was added dropwise to the solution and then the mixture was stirred with heating for 2 hours. After evaporation of the solvent, the thus obtained mixture was purified by a silica gel column chromatography (methylene chloride:methanol=20:1) to obtain the title compound 5-chloro-2-(4-methyl-1-homopiperazinyl)-benzoxazole (882 mg).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[O:9][C:8](S)=[N:7][C:6]=2[CH:11]=1.[CH3:12][N:13]1[CH2:19][CH2:18][CH2:17][NH:16][CH2:15][CH2:14]1>C1(C)C=CC=CC=1>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[O:9][C:8]([N:16]3[CH2:17][CH2:18][CH2:19][N:13]([CH3:12])[CH2:14][CH2:15]3)=[N:7][C:6]=2[CH:11]=1
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Inputs
Step One
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Name
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|
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Quantity
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1 g
|
|
Type
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reactant
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|
Smiles
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ClC=1C=CC2=C(N=C(O2)S)C1
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Name
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|
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Quantity
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50 mL
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|
Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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|
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Quantity
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3.3 mL
|
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Type
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reactant
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|
Smiles
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CN1CCNCCC1
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred
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|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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with heating for 2 hours
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|
Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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|
Details
|
After evaporation of the solvent
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the thus obtained mixture was purified by a silica gel column chromatography (methylene chloride:methanol=20:1)
|
Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
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|
|
Name
|
|
|
Type
|
product
|
|
Smiles
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ClC=1C=CC2=C(N=C(O2)N2CCN(CCC2)C)C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 882 mg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
